Cas no 141691-41-0 (2-amino-1-methyl-1H-1,3-benzodiazole-5-carbonitrile)

• Product Name: 2-amino-1-methyl-1H-1,3-benzodiazole-5-carbonitrile
• CAS No: 141691-41-0
• MF: C₉H₈N₄
• MW: 172.18662071228
• MDL: MFCD01658320
• CID: 175329
• PubChem ID: 154534
• Update Time: 2025-04-19

2-amino-1-methyl-1H-1,3-benzodiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carbonitrile,2-amino-1-methyl-
• 2-amino-1-methylbenzimidazole-5-carbonitrile
• 2-Amino-1-methyl-1H-benzimidazole-5-carbonitrile
• 5-Cyano-1-methyl-2-aminobenzimidazole
• CCRIS 4363
• 2-amino-1-methyl-1H-1,3-benzodiazole-5-carbonitrile
• Z1198157374
• SCHEMBL21688805
• 141691-41-0
• AKOS006279829
• DTXSID60161803
• 1H-Benzimidazole-5-carbonitrile, 2-amino-1-methyl-
• 1H-Benzimidazole-5-carbonitrile,2-amino-1-methyl-(9CI)
• EN300-249993

• MDL： MFCD01658320
• Inchi： 1S/C9H8N4/c1-13-8-3-2-6(5-10)4-7(8)12-9(13)11/h2-4H,1H3,(H2,11,12)
• InChI Key： VWOBVMUYALAJKO-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2C=C(C#N)C=CC1=2

Computed Properties

• Exact Mass: 172.075
• Monoisotopic Mass: 172.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 424.2°Cat760mmHg
• Flash Point: 210.3°C
• Refractive Index: 1.697